Cas no 1354016-38-8 (((R)-3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid)

• Product Name: ((R)-3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid
• CAS No: 1354016-38-8
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 2158270
• Update Time: 2025-10-29

((R)-3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• ((R)-3-benzyloxycarbonylamino-piperidin-1-yl)-acetic acid
• (R)-2-(3-(((Benzyloxy)carbonyl)amino)piperidin-1-yl)acetic acid
• AM96582
• ((R)-3-Benzyloxycarbonylaminopiperidin-1-yl)acetic acid
• ((R)-3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid

• Inchi： 1S/C15H20N2O4/c18-14(19)10-17-8-4-7-13(9-17)16-15(20)21-11-12-5-2-1-3-6-12/h1-3,5-6,13H,4,7-11H2,(H,16,20)(H,18,19)/t13-/m1/s1
• InChI Key： UKIGGDFVJCPOST-CYBMUJFWSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@H]1CN(CC(=O)O)CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 356
• Topological Polar Surface Area: 78.9

Additional information on ((R)-3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid

((R)-3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid (CAS No. 1354016-38-8): A Comprehensive Overview

((R)-3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid (CAS No. 1354016-38-8) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as (R)-Z-Piperidin-3-yl-acetic acid, is a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Its unique structural features and chemical properties make it an essential building block in the development of novel therapeutic agents.

The (R)-3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid molecule consists of a piperidine ring with a benzyloxycarbonyl (Cbz) protecting group on the amino group and an acetic acid moiety attached to the piperidine ring. The presence of the chiral center at the piperidine ring imparts enantiomeric specificity, which is crucial for many biological activities. The Cbz protecting group can be selectively removed under mild conditions, making this compound highly suitable for multistep synthetic processes.

Recent studies have highlighted the importance of (R)-3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid in the development of drugs targeting neurological disorders, such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent neuroprotective effects by modulating specific neurotransmitter systems and reducing oxidative stress in neuronal cells.

In addition to its applications in neurology, (R)-3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid has shown promise in the field of cancer research. Research conducted at the National Cancer Institute revealed that certain derivatives of this compound possess anti-proliferative properties against various cancer cell lines, including breast cancer and lung cancer. The mechanism of action involves the inhibition of key signaling pathways that are often dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

The synthetic accessibility and functional versatility of (R)-3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid have also made it a valuable tool in combinatorial chemistry and high-throughput screening (HTS) platforms. These platforms are widely used in drug discovery to identify lead compounds with desired biological activities. The ability to rapidly synthesize and screen large libraries of derivatives has accelerated the identification of potential drug candidates for a wide range of diseases.

Furthermore, (R)-3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid has been utilized in the development of prodrugs, which are biologically inactive compounds that are converted into active drugs within the body. Prodrugs offer several advantages over traditional drugs, including improved solubility, enhanced bioavailability, and reduced toxicity. A study published in Pharmaceutical Research reported that prodrugs derived from (R)-3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid showed enhanced pharmacokinetic properties and reduced side effects compared to their parent compounds.

The stability and reactivity of (R)-3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid have been extensively characterized through various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed insights into the molecular structure and conformational behavior of the compound, which are essential for optimizing its use in synthetic processes and biological assays.

In conclusion, ((R)-3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid (CAS No. 1354016-38-8) is a multifunctional compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and biological activities make it an invaluable tool for developing novel therapeutic agents targeting a variety of diseases. Ongoing research continues to uncover new applications and potential uses for this compound, further solidifying its importance in the field.